Cas no 87226-86-6 ( )

• Product Name: &nbsp
• CAS No: 87226-86-6
• MF: C₁₇H₁₄N₂O₂
• MW: 278.305263996124
• CID: 992359
• PubChem ID: 300438
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 2-[3-(2-cyanophenoxy)propoxy]benzonitrile
• 87226-86-6
• Z57685258
• NSC174856
• NSC-174856
• AKOS001419069
• DTXSID40306275
•  

• Inchi： 1S/C17H14N2O2/c18-12-14-6-1-3-8-16(14)20-10-5-11-21-17-9-4-2-7-15(17)13-19/h1-4,6-9H,5,10-11H2
• InChI Key： OKXRRZBGHCRYLH-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C#N)CCCOC1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 278.105527694g/mol
• Monoisotopic Mass: 278.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66Ų